Cas no 1261916-28-2 (5-Fluoro-2-(4-fluoro-2-hydroxyphenyl)benzoic acid)

• Product Name: 5-Fluoro-2-(4-fluoro-2-hydroxyphenyl)benzoic acid
• CAS No: 1261916-28-2
• MF: C₁₃H₈F₂O₃
• MW: 250.197630882263
• MDL: MFCD18319763
• CID: 2763248
• PubChem ID: 53225681
• Update Time: 2025-10-22

5-Fluoro-2-(4-fluoro-2-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18319763
• 5-Fluoro-2-(4-fluoro-2-hydroxyphenyl)benzoic acid, 95%
• 4,4'-Difluoro-2'-hydroxy[1,1'-biphenyl]-2-carboxylic acid
• 1261916-28-2
• 5-FLUORO-2-(4-FLUORO-2-HYDROXYPHENYL)BENZOIC ACID
• DTXSID80689413
• 5-Fluoro-2-(4-fluoro-2-hydroxyphenyl)benzoic acid

• MDL： MFCD18319763
• Inchi： 1S/C13H8F2O3/c14-7-1-3-9(11(5-7)13(17)18)10-4-2-8(15)6-12(10)16/h1-6,16H,(H,17,18)
• InChI Key： VVKZLSWLYZPWGT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=CC(=CC=1O)F

Computed Properties

• Exact Mass: 250.04415044Da
• Monoisotopic Mass: 250.04415044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-Fluoro-2-(4-fluoro-2-hydroxyphenyl)benzoic acid

Introduction to 5-Fluoro-2-(4-fluoro-2-hydroxyphenyl)benzoic acid (CAS No. 1261916-28-2)

5-Fluoro-2-(4-fluoro-2-hydroxyphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261916-28-2, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its dual fluoro substituents and hydroxyl functional group, exhibits unique structural and chemical properties that make it a promising candidate for various biological and therapeutic applications. The presence of fluorine atoms in specific positions enhances its metabolic stability and binding affinity, which are critical factors in drug design.

The molecular structure of 5-Fluoro-2-(4-fluoro-2-hydroxyphenyl)benzoic acid consists of a benzoic acid core substituted with a phenyl ring at the 2-position, which itself is further modified with a 4-fluoro-2-hydroxyphenyl group. This arrangement creates a molecule with multiple potential interaction sites with biological targets, making it an attractive scaffold for drug development. The hydroxyl group at the 2-position of the phenyl ring introduces polarity and hydrogen bonding capabilities, while the fluoro substituents at the 4-position enhance lipophilicity and electronic properties.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate pharmacokinetic and pharmacodynamic properties of drug candidates. 5-Fluoro-2-(4-fluoro-2-hydroxyphenyl)benzoic acid is no exception, and its unique chemical profile has been explored in several research studies. One notable area of investigation is its potential as an intermediate in the synthesis of novel therapeutic agents. The compound's structural features make it a versatile building block for constructing more complex molecules with enhanced biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of 5-Fluoro-2-(4-fluoro-2-hydroxyphenyl)benzoic acid with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors, suggesting its potential utility in treating inflammatory diseases, cancer, and other metabolic disorders. The fluoro substituents are particularly important in these interactions, as they can improve binding affinity and selectivity.

The synthesis of 5-Fluoro-2-(4-fluoro-2-hydroxyphenyl)benzoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include fluorination reactions, hydroxyl group introduction, and coupling techniques such as Suzuki or Buchwald-Hartwig couplings. The use of advanced catalytic systems has improved the efficiency of these reactions, making the production of this compound more feasible on an industrial scale.

One of the most compelling aspects of 5-Fluoro-2-(4-fluoro-2-hydroxyphenyl)benzoic acid is its potential application in the development of targeted therapies. Fluorinated compounds have been successfully used in anticancer drugs due to their ability to inhibit tumor growth and metastasis. Preclinical studies have demonstrated that derivatives of this compound can selectively target cancer cells while minimizing toxicity to healthy tissues. This selective toxicity is attributed to the unique interactions between the fluorine atoms and biological targets, which can be fine-tuned through structural modifications.

Another area where 5-Fluoro-2-(4-fluoro-2-hydroxyphenyl)benzoic acid shows promise is in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier has been investigated in models of Alzheimer's disease and Parkinson's disease. Research suggests that it can modulate neurotransmitter activity and reduce inflammation in brain tissues, potentially leading to new therapeutic strategies for these debilitating conditions.

The pharmacokinetic properties of 5-Fluoro-2-(4-fluoro-2-hydroxyphenyl)benzoic acid have also been extensively studied. Fluorine atoms can influence drug metabolism by affecting enzyme kinetics and binding to cytochrome P450 enzymes. Understanding these interactions is crucial for optimizing dosages and minimizing side effects. Advanced metabolomic techniques have been employed to analyze how this compound is processed by the body, providing valuable insights into its potential therapeutic window.

In conclusion, 5-Fluoro-2-(4-fluoro-2-hydroxyphenyl)benzoic acid (CAS No. 1261916-28-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic methodologies and computational modeling, make it a valuable tool for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.